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Compound of Interest

Compound Name:
1-bromo-4-

(trichloromethyl)benzene

Cat. No.: B6247842 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-4-(trichloromethyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
bromo-4-(trichloromethyl)benzene in a laboratory setting. Adherence to these procedures is

critical for ensuring personal safety and minimizing environmental risk.

Hazard Identification and Quantitative Data
While a comprehensive Safety Data Sheet (SDS) for 1-bromo-4-(trichloromethyl)benzene is

not readily available, the compound is classified with significant hazards that demand stringent

safety protocols. The primary known hazards include acute toxicity, skin and eye damage,

respiratory irritation, and potential carcinogenicity.

Property Value

Molecular Formula C₇H₄BrCl₃

GHS Hazard Statements H302, H315, H318, H331, H335, H351

Signal Word Danger
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Personal Protective Equipment (PPE)
Due to the hazardous nature of 1-bromo-4-(trichloromethyl)benzene, a comprehensive PPE

strategy is mandatory to prevent all routes of exposure.

Eye and Face Protection: Wear tightly fitting chemical safety goggles and a face shield.[1]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber, Viton®). Double gloving

is recommended for all handling procedures.[2] Gloves must be inspected before use and

disposed of properly after handling the chemical.[1]

Body Protection: A fully fastened laboratory coat is required. For procedures with a higher

risk of splashes or aerosol generation, a chemical-resistant apron or disposable jumpsuit

should be worn.[2][3]

Respiratory Protection: All handling of 1-bromo-4-(trichloromethyl)benzene must be

conducted in a certified chemical fume hood to avoid inhalation of vapors or aerosols.[4][5] If

engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors and particulates is necessary.[6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1-bromo-4-(trichloromethyl)benzene is crucial for

maintaining a safe laboratory environment.

3.1. Preparation and Weighing

Designated Area: All work with this chemical must be conducted in a designated area, such

as a chemical fume hood, clearly marked with hazard signs.[7]

Pre-use Inspection: Before starting, ensure that all necessary PPE is available and in good

condition. Check that the chemical fume hood is functioning correctly.

Weighing: Weigh the chemical within the fume hood. Use a disposable weighing boat or line

the balance with plastic-backed absorbent paper to contain any spills.[4]
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3.2. Experimental Use

Containment: Keep the container with 1-bromo-4-(trichloromethyl)benzene tightly closed

when not in use.[1]

Aerosol Prevention: Avoid procedures that may generate aerosols, such as vigorous shaking

or sonication, outside of a contained system.[4]

Safe Transfer: Use appropriate tools (e.g., spatulas, pipettes with disposable tips) for

transferring the chemical. Mechanical pipetting aids must be used; mouth pipetting is strictly

prohibited.[3][4]

3.3. Post-Experiment

Decontamination: Wipe down the work surface and any equipment used with an appropriate

solvent and cleaning agent.[2]

Hand Washing: After completing the work and removing PPE, wash hands thoroughly with

soap and water.[3][5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[1][6]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

plenty of water for at least 15 minutes. Seek medical attention.[1][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cups of milk or water. Seek immediate medical attention.[6]
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Disposal Plan
All waste contaminated with 1-bromo-4-(trichloromethyl)benzene must be treated as

hazardous waste.

Waste Collection: Collect all contaminated materials, including empty containers, used PPE,

and cleaning materials, in a dedicated, clearly labeled, and sealed hazardous waste

container.[5]

Container Labeling: The waste container must be labeled with the chemical name and a

description of the contents.

Disposal Protocol: Dispose of the hazardous waste through your institution's designated

hazardous waste management program. Do not dispose of it down the drain or in regular

trash.

Spill Management Workflow
In the event of a spill, a clear and immediate response is necessary to mitigate the hazard. The

following workflow outlines the essential steps.
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Caption: Workflow for managing a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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